Cas no 2365418-78-4 (Methyl 4-hydroxy-3-(methylamino)benzoate hydrochloride)

• Product Name: Methyl 4-hydroxy-3-(methylamino)benzoate hydrochloride
• CAS No: 2365418-78-4
• MF: C₉H₁₂ClNO₃
• MW: 217.649481773376
• CID: 5523691
• Update Time: 2025-06-22

Methyl 4-hydroxy-3-(methylamino)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-3-(methylamino)benzoate hydrochloride

• Inchi： 1S/C9H11NO3.ClH/c1-10-7-5-6(9(12)13-2)3-4-8(7)11;/h3-5,10-11H,1-2H3;1H
• InChI Key： OQQDCTRMANZONH-UHFFFAOYSA-N
• SMILES： C(C1C=CC(O)=C(NC)C=1)(=O)OC.Cl

Additional information on Methyl 4-hydroxy-3-(methylamino)benzoate hydrochloride

Methyl 4-Hydroxy-3-(Methylamino)Benzoate Hydrochloride: A Comprehensive Overview

Methyl 4-hydroxy-3-(methylamino)benzoate hydrochloride, also known by its CAS number 2365418-78-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of benzoic acid, with a hydroxyl group at position 4 and a methylamino group at position 3, along with a hydrochloride counterion. Its structure is characterized by the presence of an aromatic ring, which contributes to its unique chemical properties and potential applications.

The synthesis of Methyl 4-hydroxy-3-(methylamino)benzoate hydrochloride involves several steps, including the preparation of the corresponding carboxylic acid and subsequent esterification with methanol. The introduction of the methylamino group at position 3 is typically achieved through nucleophilic substitution or amine alkylation reactions. The hydrochloride salt is formed by protonation of the amino group, which enhances the compound's solubility in aqueous media and facilitates its use in various applications.

Recent studies have highlighted the potential of Methyl 4-hydroxy-3-(methylamino)benzoate hydrochloride as a precursor in drug development. Its structure allows for further functionalization, enabling the creation of bioactive molecules with diverse pharmacological profiles. For instance, researchers have explored its role in the synthesis of antitumor agents, where the compound's ability to modulate cellular signaling pathways has shown promise.

In addition to its pharmaceutical applications, Methyl 4-hydroxy-3-(methylamino)benzoate hydrochloride has been investigated for its role in agrochemicals and materials science. Its aromatic ring provides a platform for designing molecules with UV-absorbing properties, making it a candidate for use in sunscreens and protective coatings. Furthermore, its reactivity under various reaction conditions has made it a valuable intermediate in organic synthesis.

From an analytical standpoint, Methyl 4-hydroxy-3-(methylamino)benzoate hydrochloride can be characterized using techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods allow for precise determination of its molecular structure and purity, ensuring its quality for both research and industrial applications.

Looking ahead, ongoing research into Methyl 4-hydroxy-3-(methylamino)benzoate hydrochloride is expected to uncover new avenues for its utilization. Its versatility as a building block in organic synthesis positions it as a valuable asset in the development of novel compounds with therapeutic and industrial relevance.